2-Ethyl-4-(3-fluorophenyl)-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 2-ethyl-4-(3-fluorophenyl)-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C12H10FNO2S/c1-2-9-14-10(11(17-9)12(15)16)7-4-3-5-8(13)6-7/h3-6H,2H2,1H3,(H,15,16)
• InChI Key: JDVGMNSHFMPPDC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(S1)C(=O)O)C2=CC(=CC=C2)F
• Molecular Formula: C12H10FNO2S
• DSSTOX Substance ID: DTXSID701220341
• Molecular Weight: 251.28 g/mol
• CAS RN: 887267-82-5

Description

The compound you mentioned seems to be a complex organic molecule. It appears to contain a thiazole ring, which is a type of heterocyclic compound. Thiazoles are aromatic compounds that contain both sulfur and nitrogen in the ring. The compound also contains a carboxylic acid group, a fluorophenyl group, and an ethyl group.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined by techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

The chemical reactions involving a compound like this could be quite diverse, depending on the reaction conditions and the other reactants present. For example, the carboxylic acid group could participate in acid-base reactions, or it could be converted into other functional groups like esters or amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. Properties like melting point, boiling point, solubility, and stability could be determined experimentally. The compound’s reactivity could be predicted based on the functional groups it contains.

Mechanism of Action

The exact mechanism of action of 2-Ethyl-4-(3-fluorophenyl)-1,3-thiazole-5-carboxylic acid is not fully understood. However, it is believed to work by inhibiting enzymes involved in inflammation and cancer growth. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. It has also been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and prostaglandins, which are involved in inflammation. This compound has also been found to induce apoptosis (programmed cell death) in cancer cells. Additionally, this compound has been shown to have a low toxicity profile, making it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Ethyl-4-(3-fluorophenyl)-1,3-thiazole-5-carboxylic acid for lab experiments is its high purity and stability. This allows for accurate and reproducible results. Additionally, this compound has a low toxicity profile, making it safe for use in lab experiments. However, one limitation of this compound is its high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for 2-Ethyl-4-(3-fluorophenyl)-1,3-thiazole-5-carboxylic acid research. One potential direction is the development of this compound derivatives with improved potency and selectivity. Another direction is the investigation of this compound's potential use as a diagnostic tool for certain diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicinal chemistry.

Scientific Research Applications

2-Ethyl-4-(3-fluorophenyl)-1,3-thiazole-5-carboxylic acid has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has been found to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been studied for its potential use as a diagnostic tool for certain diseases.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For example, many organic compounds are flammable, and some can be harmful if ingested or inhaled. It’s important to handle all chemicals with appropriate safety precautions.